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Compound of Interest

Compound Name: Iodoacetamide-PEG5-NH2

Cat. No.: B11935275 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical compounds is paramount. This document provides essential, immediate safety and

logistical information for Iodoacetamide-PEG5-NH2, a PEG-based PROTAC linker. The

following procedural guidance outlines operational and disposal plans to ensure laboratory

safety and build trust in chemical handling protocols.

Physical and Chemical Properties
While specific quantitative data for Iodoacetamide-PEG5-NH2 is limited, the properties of the

reactive iodoacetamide head can be inferred from the data for iodoacetamide.
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Property Iodoacetamide-PEG5-NH2
Iodoacetamide (for
reference)

Molecular Formula C14H29IN2O6 C2H4INO

Molecular Weight 448.29 g/mol [1] 184.96 g/mol

Appearance Solid[1] Crystalline powder

Odor No data available[1] Odorless

Melting/Freezing Point No data available[1] 92-95 °C

Boiling Point/Range No data available[1] No data available

Flash Point No data available[1] Not available[2]

Solubility Soluble in water
Soluble in water, alcohol, and

ether

Hazard Identification and Personal Protective
Equipment (PPE)
Iodoacetamide-PEG5-NH2 is classified as harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[1] The primary hazards associated with the iodoacetamide functional

group include toxicity, and it may cause allergic skin or respiratory reactions.[3] Therefore,

stringent adherence to PPE protocols is mandatory.
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Hazard Required PPE

Eye Contact

Safety glasses with side-shields or chemical

splash goggles are required. A face shield may

be necessary for splash hazards.[4][5][6]

Skin Contact

Chemical-resistant gloves (e.g., nitrile,

neoprene) must be worn.[5][6][7] A lab coat or

chemical-resistant apron is also required.[4][6]

Inhalation

Work in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhaling dust or

aerosols.[2] If ventilation is inadequate, a

respirator may be required.[6][7]

Ingestion
Do not eat, drink, or smoke when handling this

product.[1][8]

Operational Plan for Safe Handling
A systematic approach to handling Iodoacetamide-PEG5-NH2 is crucial to minimize exposure

and ensure a safe laboratory environment.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eye-wash station and safety shower are accessible.[1]

Prepare all necessary equipment and reagents before handling the compound.

2. Donning Personal Protective Equipment (PPE):

Wear a lab coat, ensuring it is fully buttoned.[4]

Put on safety glasses or goggles.

Wear chemical-resistant gloves. Inspect gloves for any signs of damage before use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://safetystoragesystems.co.uk/blog/safely-working-chemicals-ppe-essentials/
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://www.realsafety.org/2016/10/personal-protective-equipment-chemical-handling/
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://safetystoragesystems.co.uk/blog/safely-working-chemicals-ppe-essentials/
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://pim-resources.coleparmer.com/sds/50713.pdf
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://dcchemicals.com/msds/MSDS_DC44389.html
https://datasheets.scbt.com/sc-203320.pdf
https://www.benchchem.com/product/b11935275?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC44389.html
https://safetystoragesystems.co.uk/blog/safely-working-chemicals-ppe-essentials/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11935275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Handling the Compound:

Perform all manipulations of solid Iodoacetamide-PEG5-NH2 within a chemical fume hood

to prevent inhalation of dust.

Avoid generating dust when weighing or transferring the powder.[2]

If creating a solution, add the solid to the solvent slowly to avoid splashing.

4. Post-Handling Procedures:

Thoroughly wash hands with soap and water after handling.[2][8]

Clean the work area and any contaminated equipment.

Properly dispose of all waste materials according to the disposal plan.

Disposal Plan
All waste containing Iodoacetamide-PEG5-NH2 must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[8]

1. Waste Segregation:

Collect all solid waste, including contaminated gloves, weigh paper, and pipette tips, in a

designated, labeled hazardous waste container.

Collect all liquid waste containing Iodoacetamide-PEG5-NH2 in a separate, labeled

hazardous waste container. Do not mix with other waste streams unless compatible.

2. Container Management:

Keep waste containers securely closed when not in use.[2]

Store waste containers in a designated, well-ventilated area away from incompatible

materials.[2]

3. Final Disposal:
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Arrange for pick-up and disposal by a licensed hazardous waste disposal company.

Do not pour any waste containing this compound down the drain, as it is very toxic to aquatic

life.[1]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Iodoacetamide-PEG5-
NH2.
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Safe Handling Workflow for Iodoacetamide-PEG5-NH2
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Caption: Workflow for the safe handling of Iodoacetamide-PEG5-NH2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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